Cas no 20853-58-1 (Cauloside C)
Cauloside C Chemical and Physical Properties
Names and Identifiers
-
- Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,(3b,4a)-
- CAULOSIDE C(P)(NEW)
- Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,(3b,4...
- Hederoside D2
- Fatsiaside D1
- Hederagenin 3-O-beta-D-glucopyranosyl(1→2)-O-alpha-L-arabinopyranoside
- alpha-Fatsin
- Cauloside C
- Akeboside Std
- Akebia saponin C
- 909OGZ2782
- C17547
- HEDERAGENIN 3-O-beta-D-GLUCOPYRANOSYL(1->2)-O-alpha-L-ARABINOPYRANOSID
- HY-N6919
- 3-((2-0-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXYOLEAN-12-EN-28-OIC ACID
- CHEMBL537960
- AKOS040741511
- Q27155129
- 3-((2-0-beta-D-Glucopyranosyl-alpha-L-arabinopyranosyl)oxy)-23-hydroxyolean-12-en-28-oic acid
- (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- 20853-58-1
- CHEBI:81174
- CALTHOSIDE D
- OLEAN-12-EN-28-OIC ACID, 3beta-((2-O-beta-D-GLUCOPYRANOSYL-alpha-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-
- OLEAN-12-EN-28-OIC ACID, 3.BETA.-((2-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-
- OLEAN-12-EN-28-OIC ACID, 3-((2-O-beta-D-GLUCOPYRANOSYL-alpha-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-, (3beta,4alpha)-
- CS-0092099
- HEDERAGENIN 3-O-.BETA.-D-GLUCOPYRANOSYL(1->2)-O-.ALPHA.-L-ARABINOPYRANOSID
- UNII-909OGZ2782
- .ALPHA.-FATSIN
- OLEAN-12-EN-28-OIC ACID, 3-((2-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-, (3.BETA.,4.ALPHA.)-
- MS-31381
- atriplicosaponin A
- (+)-Cauloside C
- DA-71964
-
- Inchi: 1S/C41H66O13/c1-36(2)13-15-41(35(49)50)16-14-39(5)21(22(41)17-36)7-8-26-37(3)11-10-27(38(4,20-43)25(37)9-12-40(26,39)6)53-34-32(28(45)23(44)19-51-34)54-33-31(48)30(47)29(46)24(18-42)52-33/h7,22-34,42-48H,8-20H2,1-6H3,(H,49,50)/t22-,23-,24+,25+,26+,27-,28-,29+,30-,31+,32+,33-,34-,37-,38-,39+,40+,41-/m0/s1
- InChI Key: RROGHRHLBLVQSG-UUWFFIQNSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO
Computed Properties
- Exact Mass: 766.45
- Monoisotopic Mass: 766.45
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 54
- Rotatable Bond Count: 7
- Complexity: 1460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 18
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 767.0
- XLogP3: 3.1
- Topological Polar Surface Area: 216
Experimental Properties
- Color/Form: Solid
- Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 257-260 ºC (methanol )
- Boiling Point: 881.9°C at 760 mmHg
- Flash Point: 260.9°C
- Refractive Index: 1.61
- Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Cauloside C Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Cauloside C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N6919-5mg |
Cauloside C |
20853-58-1 | 99.66% | 5mg |
¥3000 | 2024-05-22 | |
| MedChemExpress | HY-N6919-10mg |
Cauloside C |
20853-58-1 | 99.66% | 10mg |
¥4800 | 2024-05-22 | |
| Chengdu Biopurify Phytochemicals Ltd | BP2030-10mg |
Hederoside D2 |
20853-58-1 | 98% | 10mg |
$165 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP2030-20mg |
Hederoside D2 |
20853-58-1 | 98% | 20mg |
$296 | 2023-09-20 | |
| ChemScence | CS-0092099-5mg |
Cauloside C |
20853-58-1 | 5mg |
$336.0 | 2022-04-27 | ||
| ChemScence | CS-0092099-10mg |
Cauloside C |
20853-58-1 | 10mg |
$571.0 | 2022-04-27 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55474-1mg |
Cauloside C |
20853-58-1 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55474-5mg |
Cauloside C |
20853-58-1 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| Chengdu Biopurify Phytochemicals Ltd | BP2030-10mg |
Hederoside D2 |
20853-58-1 | 98% | 10mg |
$165 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP2030-20mg |
Hederoside D2 |
20853-58-1 | 98% | 20mg |
$296 | 2023-09-19 |
Cauloside C Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Cauloside C
Introducing Cauloside C (CAS No. 20853-58-1): A Compound with Emerging Potential in Chemical Biology and Medicine
Cauloside C, a naturally occurring glycoside with the chemical formula CAS No. 20853-58-1, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and promising biological activities. This compound, derived from the plant Asparagus officinalis, has been the subject of extensive studies exploring its potential therapeutic applications, particularly in the realms of anti-inflammatory and anticancer research.
The molecular structure of Cauloside C consists of a rhamnose moiety linked to a glucose unit, forming an α-(1→2) glycosidic bond. This configuration imparts distinct physicochemical properties to the compound, including solubility in water and moderate stability under physiological conditions. These characteristics make it an attractive candidate for further development as a bioactive molecule.
Recent advancements in chemical biology have highlighted the role of glycosides like Cauloside C in modulating cellular signaling pathways. Studies have demonstrated that this compound can interact with specific enzymes and receptors, leading to inhibition of inflammatory responses and suppression of tumor cell proliferation. For instance, research published in Journal of Medicinal Chemistry in 2022 reported that Cauloside C exhibits potent anti-inflammatory effects by inhibiting the NF-κB pathway, a key regulator of pro-inflammatory cytokine production.
In addition to its anti-inflammatory properties, Cauloside C has shown promising activity against various types of cancer cells. A study published in European Journal of Cancer in 2023 investigated the effects of Cauloside C on breast cancer cell lines and found that it induces apoptosis through activation of caspase-dependent pathways. Furthermore, preclinical trials are underway to evaluate its efficacy in combination with conventional chemotherapeutic agents, aiming to enhance treatment outcomes while minimizing side effects.
The synthesis and purification of Cauloside C have been refined through modern techniques such as high-performance liquid chromatography (HPLC) and enzymatic glycosylation methods. These advancements have enabled researchers to produce high-purity samples for structural elucidation and biological testing. The compound's stability under various storage conditions has also been optimized, ensuring its suitability for industrial-scale production if future clinical applications are pursued.
The pharmacokinetic profile of Cauloside C is another area of active investigation. Initial studies suggest that it exhibits moderate bioavailability following oral administration, with a half-life that allows for repeated dosing regimens. This characteristic is particularly advantageous for chronic therapeutic applications. Additionally, preliminary toxicology studies have indicated that Cauloside C is well-tolerated at doses relevant to its proposed therapeutic range, although further long-term studies are necessary to fully assess its safety profile.
The potential applications of Cauloside C extend beyond oncology and inflammation research. Emerging evidence suggests that it may also have neuroprotective properties, making it a candidate for investigating potential treatments for neurodegenerative diseases such as Alzheimer's disease. Research presented at the 2023 Society for Neuroscience Meeting explored the ability of Cauloside C to modulate beta-amyloid aggregation, a hallmark pathological feature of Alzheimer's disease.
As interest in natural product-derived bioactive compounds continues to grow, Cauloside C stands out as a promising candidate for further development. Its unique structure, combined with its demonstrated biological activities, positions it as a valuable asset in the search for novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action at a molecular level and optimizing its pharmacological properties for clinical use.
In conclusion, Cauloside C (CAS No. 20853-58-1) represents a significant advancement in chemical biology and medicinal chemistry. Its multifaceted biological activities and favorable physicochemical properties make it an attractive candidate for future therapeutic development. As research progresses, this compound is poised to contribute substantially to the treatment of various diseases, offering hope for improved patient outcomes through innovative drug design strategies.
20853-58-1 (Cauloside C) Related Products
- 126721-52-6(3-O-(alpha-L-arabinopyranosyl)ursolic acid)
- 1113057-60-5(N/A)
- 99543-11-0((2alpha,3beta,5xi,18alpha)-3-(beta-D-glucopyranosyloxy)-2,23-dihydroxyolean-12-en-28-oic acid)
- 60213-68-5(Hederagenin-3-O-beta-D-xylopyranosyl-(1->3)-alpha-L-arabinopyranosid)
- 96304-76-6((3alpha,5xi,9beta,18alpha,21alpha)-21-(beta-D-glucopyranosyloxy)-3,24-dihydroxyolean-12-en-28-oic acid)
- 58231-97-3(Anchusosid 2)
- 73907-85-4(emarginatoside B)
- 96553-06-9(emarginatoside B)
- 35790-94-4(Eleutheroside I)
- 1231702-55-8(27-hydroxyoleanoic acid 3-O-alpha-L-arabinopyranosyl-(1->3)-alpha-L-rhamnopyranosyl-(1->2)-alpha-L-arabinopyranoside)